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Compound of Interest

Compound Name: 4-Ethyl-1-naphthoic acid

Cat. No.: B122684 Get Quote

An In-depth Technical Guide to 4-Ethyl-1-naphthoic Acid

This technical guide provides a comprehensive overview of the molecular structure, properties,

and analytical characterization of 4-Ethyl-1-naphthoic acid. The information is intended for

researchers, scientists, and professionals involved in drug development and chemical

synthesis.

Chemical Identity and Properties
4-Ethyl-1-naphthoic acid is a derivative of naphthoic acid, characterized by an ethyl group at

the 4th position and a carboxylic acid group at the 1st position of the naphthalene ring.[1] Its

systematic IUPAC name is 4-ethylnaphthalene-1-carboxylic acid.[1][2] This compound serves

as a valuable building block in organic synthesis.

Physicochemical Properties
The key quantitative data for 4-Ethyl-1-naphthoic acid are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b122684?utm_src=pdf-interest
https://www.benchchem.com/product/b122684?utm_src=pdf-body
https://www.benchchem.com/product/b122684?utm_src=pdf-body
https://www.benchchem.com/product/b122684?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21101059
https://www.vulcanchem.com/product/vc21101059
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-1-naphthoic-acid
https://www.benchchem.com/product/b122684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C13H12O2 [1][2][3][4][5]

Molecular Weight 200.23 g/mol [1][2][4][5]

CAS Number 91902-58-8 [1][2][3][4][5]

Appearance Light Beige Crystalline Powder [3][6]

Melting Point 129 - 131 °C [3][6]

Boiling Point 379.3 °C at 760 mmHg [3][6]

Flash Point 173.2 °C [3][6]

Density 1.185 g/cm³ [3][6]

Vapor Pressure 1.98E-06 mmHg at 25°C [3][6]

Solubility
Slightly soluble in Chloroform

and Methanol
[3][6]

Molecular Structure
The structure of 4-Ethyl-1-naphthoic acid consists of a naphthalene core. A carboxylic acid (-

COOH) functional group is attached to position 1, and an ethyl (-CH2CH3) group is attached to

position 4.

Caption: Molecular structure of 4-Ethyl-1-naphthoic acid.

Reactivity and Applications
The chemical behavior of 4-Ethyl-1-naphthoic acid is dictated by its two main functional parts:

the carboxylic acid group and the aromatic naphthalene system.[1]

Carboxylic Acid Group: This group can undergo standard reactions such as esterification,

amidation, reduction, and salt formation.[1]

Naphthalene Ring: The aromatic core allows for electrophilic aromatic substitution reactions,

with the positions of further substitutions influenced by the existing groups.[1]
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While detailed signaling pathway information is not readily available, existing literature

indicates that 4-Ethyl-1-naphthoic acid is utilized in the preparation of antimalarial compounds

and has demonstrated some plant-growth promoting activity.[3][4]

Experimental Protocols
Specific experimental protocols for the synthesis or biological application of 4-Ethyl-1-
naphthoic acid are proprietary or require access to specialized research publications.

However, a general workflow for its characterization is outlined below.

General Spectroscopic Identification Workflow
The structural confirmation and purity assessment of a synthesized batch of 4-Ethyl-1-
naphthoic acid would typically follow the spectroscopic protocol detailed below. This workflow

ensures the correct molecular identity and the absence of significant impurities.
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Caption: General workflow for spectroscopic characterization.

Methodologies
Infrared (IR) Spectroscopy: Used to identify the characteristic vibrational frequencies of the

functional groups, particularly the strong carbonyl (C=O) and hydroxyl (O-H) stretches of the

carboxylic acid.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are critical for

confirming the precise arrangement of hydrogen and carbon atoms, verifying the substitution

pattern on the naphthalene ring.[1]

Mass Spectrometry (MS): This technique determines the molecular weight of the compound

with high accuracy and provides fragmentation patterns that can further support the

proposed structure.[1]

UV-Visible Spectroscopy: Employed to observe the electronic transitions characteristic of the

naphthalene aromatic system (chromophore).[1]

Safety and Handling
According to GHS classifications, 4-Ethyl-1-naphthoic acid is associated with the following

hazards:

Causes skin irritation (H315).[2]

Causes serious eye irritation (H319).[2]

May cause respiratory irritation (H335).[2]

Standard laboratory safety protocols, including the use of personal protective equipment

(gloves, safety glasses), should be strictly followed when handling this compound. It should be

stored in a dry, well-sealed container at room temperature.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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